Cas no 2679942-34-6 ((3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679942-34-6
• MF: C₁₂H₁₁F₄NO₃
• MW: 293.214257478714
• CID: 5630467
• PubChem ID: 165928442
• Update Time: 2025-10-24

(3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28288821
• 2679942-34-6

• Inchi： 1S/C12H11F4NO3/c1-6-2-3-7(8(13)4-6)9(5-10(18)19)17-11(20)12(14,15)16/h2-4,9H,5H2,1H3,(H,17,20)(H,18,19)/t9-/m0/s1
• InChI Key： FDNODJIPLGVBRJ-VIFPVBQESA-N
• SMILES： FC1C=C(C)C=CC=1[C@H](CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 293.06750586g/mol
• Monoisotopic Mass: 293.06750586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679942-34-6)

The compound (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679942-34-6) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a fluoro-methylphenyl moiety, makes it a valuable intermediate for drug discovery. Recent studies highlight its role in modulating enzyme activity, particularly in inflammation and metabolic disorders, aligning with the growing demand for targeted therapies.

In the context of current trends, researchers are increasingly focusing on fluorinated compounds due to their enhanced bioavailability and metabolic stability. The (3S)-3-(2-fluoro-4-methylphenyl) segment of this molecule is particularly noteworthy, as fluorination often improves binding affinity to biological targets. This aligns with frequent search queries like "fluorine in drug design" and "trifluoroacetamido derivatives applications," reflecting the scientific community's interest in optimizing drug candidates.

The propanoic acid component further enhances the molecule's versatility, enabling conjugation with other pharmacophores. This feature is critical for developing prodrugs or bifunctional agents, a hot topic in precision medicine. Searches for "carboxylic acid derivatives in pharmaceuticals" underscore the relevance of such functional groups. Moreover, the stereochemistry at the 3S position is pivotal for chiral specificity, a key consideration in modern drug development to minimize off-target effects.

From a synthetic chemistry perspective, CAS No. 2679942-34-6 exemplifies advancements in asymmetric synthesis. Laboratories are exploring scalable routes to this compound, addressing common challenges like regioselective fluorination and amide bond formation—topics frequently searched in academic and industrial forums. Its stability under physiological conditions also makes it a candidate for bioconjugation strategies, a technique gaining traction in antibody-drug conjugate (ADC) research.

Environmental and regulatory aspects of fluorinated compounds are another trending discussion point. While this molecule is not classified as hazardous, its degradation products are often scrutinized. Queries like "sustainability in fluorochemical synthesis" highlight the need for greener methodologies, which could influence future applications of CAS No. 2679942-34-6.

In summary, (3S)-3-(2-fluoro-4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid represents a convergence of structural innovation and therapeutic potential. Its design caters to contemporary needs in drug selectivity and metabolic optimization, while its synthetic accessibility addresses industrial scalability concerns—making it a compound of enduring interest across multiple disciplines.